Cas no 1344643-99-7 ((2R)-4-(2,3-dichlorophenyl)butan-2-amine)

• Product Name: (2R)-4-(2,3-dichlorophenyl)butan-2-amine
• CAS No: 1344643-99-7
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5932707
• PubChem ID: 95375913
• Update Time: 2025-05-21

(2R)-4-(2,3-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,3-dichlorophenyl)butan-2-amine
• 1344643-99-7
• EN300-1981995

• Inchi： 1S/C10H13Cl2N/c1-7(13)5-6-8-3-2-4-9(11)10(8)12/h2-4,7H,5-6,13H2,1H3/t7-/m1/s1
• InChI Key： QMJRUNJSKNQVEQ-SSDOTTSWSA-N
• SMILES： ClC1C(=CC=CC=1CC[C@@H](C)N)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2R)-4-(2,3-dichlorophenyl)butan-2-amine

Research Brief on (2R)-4-(2,3-dichlorophenyl)butan-2-amine (CAS: 1344643-99-7): Recent Advances and Applications

(2R)-4-(2,3-dichlorophenyl)butan-2-amine (CAS: 1344643-99-7) is a chiral amine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and psychiatric disorders. This research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The compound's stereospecific structure, characterized by the (2R) configuration, plays a critical role in its biological activity. Recent synthetic methodologies have emphasized enantioselective routes to ensure high purity and yield, with advancements in catalytic asymmetric synthesis and biocatalytic approaches. These innovations not only improve scalability but also address challenges related to racemization and byproduct formation, which are crucial for pharmaceutical applications.

Pharmacological studies have revealed that (2R)-4-(2,3-dichlorophenyl)butan-2-amine exhibits potent activity as a modulator of neurotransmitter systems, particularly dopamine and serotonin receptors. Preclinical models suggest its potential efficacy in treating conditions such as depression, anxiety, and Parkinson's disease. Notably, its high selectivity for specific receptor subtypes minimizes off-target effects, a significant advantage in drug development. Recent in vivo studies have demonstrated favorable pharmacokinetic profiles, including good blood-brain barrier penetration and metabolic stability.

Mechanistic insights into the compound's action have been elucidated through structural biology techniques, such as X-ray crystallography and cryo-EM. These studies highlight its binding interactions with target receptors, providing a foundation for structure-activity relationship (SAR) optimization. Computational modeling and molecular dynamics simulations have further refined our understanding of its pharmacophore, enabling the design of derivatives with enhanced potency and selectivity.

In addition to its therapeutic potential, (2R)-4-(2,3-dichlorophenyl)butan-2-amine has been explored as a tool compound in chemical biology research. Its ability to selectively probe neurotransmitter pathways has facilitated studies on receptor signaling and neural circuitry. Recent applications include its use in fluorescence-based assays and positron emission tomography (PET) imaging, offering new avenues for studying brain function and pathology.

Despite these promising developments, challenges remain in translating preclinical findings into clinical applications. Issues such as dose optimization, long-term safety, and formulation stability are areas of ongoing investigation. Collaborative efforts between academia and industry are critical to addressing these hurdles and advancing the compound toward clinical trials.

In conclusion, (2R)-4-(2,3-dichlorophenyl)butan-2-amine (CAS: 1344643-99-7) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its unique pharmacological profile, coupled with advancements in synthesis and mechanistic understanding, positions it as a valuable asset for both therapeutic development and basic research. Future studies will likely focus on expanding its applications and overcoming translational challenges to fully realize its potential.